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These application notes provide a comprehensive overview of the historical use, principles, and
protocols for industrial radiography utilizing radium-226 (22°Ra) sources. While largely replaced
by other radionuclides, understanding the application of radium offers valuable insights into the
evolution of non-destructive testing and the handling of radioactive materials.

Introduction to Radium-226 in Industrial
Radiography

Historically, radium-226 was a cornerstone of industrial radiography in the early to mid-20th
century, particularly during the 1930s and 1940s.[1] As one of the few available potent gamma-
ray emitters, it was instrumental in the non-destructive inspection of materials such as metal
castings and welds to ensure their structural integrity.[1][2] The technique relies on the
differential absorption of gamma rays by a material to produce an image on a photographic
film, revealing internal flaws like cracks or voids.[1] Following World War I, the advent of more
powerful, safer, and less costly man-made isotopes like Cobalt-60 and Iridium-192 led to a
decline in the use of radium for these applications.[2][3][4]

Properties of Radium-226 Sources

Radium-226 is a naturally occurring radionuclide that decays to produce a series of daughter
products, which in turn emit a spectrum of gamma rays.[5][6][7] This characteristic made it a
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viable source for radiographic imaging. The key properties of Radium-226 as a radiographic
source are summarized below.

Table 1: Physical and Radiographic Properties of Radium-226

Property Value

Half-life Approximately 1600 years[6][8][9]

Decay Mode Alpha and Beta decay in its chain[8]
Gamma Ray Energy Range 0.047 to 2.45 MeV[8]

Average Gamma Energy ~0.7 - 0.83 MeV[5][8]

Typical Source Activity 0.1 Ci (for a "plumbbob" type source)[4]
Available Source Sizes (historical) 25, 50, 100, 200, 300, and 500 mg units[10]

Comparison with Modern Industrial Radiography Sources

The selection of a radioisotope for industrial radiography depends on factors like the material
and thickness of the object being inspected. Here is a comparison of Radium-226 with
commonly used modern isotopes.

Table 2: Comparison of Industrial Radiography Isotopes
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Gamma Energy

Isotope Half-life Typical Application
Y (MeV) yp Pp
) 0.047 - 2.45 (average Historical use for thick
Radium-226 (2°Ra) 1600 years[6][8][9] )
~0.8)[8] castings and welds|[2]
Thick sections of steel
Cobalt-60 (¢°Co) 5.27 years 1.17 and 1.33 and other dense
materials[11]
Steelupto 2.5cm
o thick, widely used for
Iridium-192 (°2Ir) 73.8 days 0.31, 0.47, 0.60 ) ]
weld inspection[11]
[12]
Thinner metals,
Selenium-75 (7>Se) 120 days 0.066 - 0.401 provides good

contrast[11][12]

Experimental Protocol for Radium-Based Industrial
Radiography

The following protocol outlines the general steps for performing industrial radiography with a
sealed radium-226 source. This procedure is based on historical practices and should be
adapted with modern safety standards for any work involving radioactive materials.

3.1. Materials

e Sealed Radium-226 source (e.g., encapsulated radium sulfate in a silver and then steel or
aluminum container)[1][4]

¢ Shielded container ("pig") for source storage and transport[4]
e Long handling tools (e.g., "fishpole" or cords)[1][4]
» Photographic film with appropriate sensitivity

e Lead screens to enhance image quality
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e Object to be inspected

e Radiation survey meter

e Personal dosimeters

3.2. Procedure

» Preparation of the Inspection Site:
o Cordon off the inspection area and post radiation warning signs.
o Ensure no unauthorized personnel are present.
o Position the object to be inspected.

e Film Placement:
o Place the photographic film on one side of the area of interest on the object.[1]
o Ensure close contact between the film and the object to obtain a sharp image.
o Use lead screens to reduce scattered radiation and intensify the image.

e Source Positioning:

o Using a long handling tool, carefully remove the radium source from its shielded container.

[4]

o Position the source on the opposite side of the object from the film, at a calculated
distance to achieve the desired image resolution and intensity.[1][4]

e EXxposure:

o Expose the film for a predetermined duration. Exposure times were often lengthy, ranging
from one hour to several days, due to the relatively low intensity of early radium sources.

[1]14]
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o The exposure time depends on the source activity, source-to-film distance, object material,
and thickness.

e Source Retrieval and Storage:

o At the end of the exposure period, use the long handling tool to return the source to its
shielded container.

o Verify with a survey meter that the source is securely stored and that radiation levels in the
area have returned to background.

e Film Processing and Interpretation:
o Develop the photographic film in a darkroom.

o Examine the resulting radiograph for indications of flaws, which will appear as darker
areas on the film due to higher radiation exposure.

Visualizing Key Processes

Radium-226 Decay Chain

The gamma radiation used for radiography from a radium source primarily originates from its
decay products, specifically Lead-214 (3*4Pb) and Bismuth-214 (214Bi).[5] The decay chain
begins with Radium-226 and proceeds through several alpha and beta decays to stable Lead-
206.[6][8]

226Ra o 2 a 28pg a *Pb - #4Bi - a 210) = 210Bj o 210) @ 206pp
" (26.8 min) z (19.9 min) =
(1600 y) (3.1 min) (v emitter) (v emitter) (Stable)

Click to download full resolution via product page
Caption: Simplified decay chain of Radium-226 to stable Lead-206.

Experimental Workflow for Industrial Radiography
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The logical flow of an industrial radiography inspection using a radium source can be visualized
as follows.

Preparation

1. Prepare Inspection Area
(Cordon off, post warnings)

'

2. Place Photographic Film

3. Position Radium Source

4. Expose Film

5. Retrieve and Store Source

6. Process Film

7. Interpret Radiograph

Click to download full resolution via product page
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Caption: Workflow for industrial radiography using a radium source.

Safety Considerations

The use of radium presents significant health risks due to its high radioactivity and long half-
life.[1] Workers handling radium sources must take precautions to minimize their radiation
exposure.[1] Historically, this involved the use of long handling tools and cords to increase the
distance from the source.[1][4] Modern radiation safety protocols would necessitate more
stringent controls, including comprehensive shielding, remote handling equipment, and
continuous radiation monitoring. The decay of radium-226 also produces radon, a radioactive
gas, which requires adequate ventilation when handling unsealed or potentially leaking
sources.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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